Cas no 603956-68-9 (2-Pyrrolidineaceticacid,-alpha--hydroxy-,methylester,(2S)-(9CI))

• Product Name: 2-Pyrrolidineaceticacid,-alpha--hydroxy-,methylester,(2S)-(9CI)
• CAS No: 603956-68-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 952009
• PubChem ID: 90475027
• Update Time: 2025-07-17

2-Pyrrolidineaceticacid,-alpha--hydroxy-,methylester,(2S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineaceticacid,-alpha--hydroxy-,methylester,(2S)-(9CI)
• 2-Pyrrolidineaceticacid,-α--hydroxy-,methylester,(2S)-(9CI)
• (S)-Hydroxymethyl 2-(pyrrolidin-2-yl)acetate
• 603956-68-9

• Inchi： 1S/C7H13NO3/c9-5-11-7(10)4-6-2-1-3-8-6/h6,8-9H,1-5H2/t6-/m0/s1
• InChI Key： OAZKNZDIYSSTPT-LURJTMIESA-N
• SMILES： O(CO)C(C[C@@H]1CCCN1)=O

Computed Properties

• Exact Mass: 159.09000
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: -0.04970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-Pyrrolidineaceticacid,-alpha--hydroxy-,methylester,(2S)-(9CI)

Recent Advances in the Study of 2-Pyrrolidineaceticacid,-alpha--hydroxy-,methylester,(2S)-(9CI) (CAS: 603956-68-9)

The compound 2-Pyrrolidineaceticacid,-alpha--hydroxy-,methylester,(2S)-(9CI) (CAS: 603956-68-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is increasingly recognized for its potential applications in drug development, particularly as a building block for novel therapeutics. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, shedding light on its promising role in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the efficient asymmetric synthesis of this compound, achieving high enantiomeric purity (>99% ee) through a catalytic hydrogenation approach. The researchers emphasized the importance of the (2S) configuration for biological activity, demonstrating its superior binding affinity compared to the (2R) enantiomer in target engagement assays. This finding underscores the critical role of stereochemistry in optimizing the compound's pharmaceutical properties.

In pharmacological investigations, 2-Pyrrolidineaceticacid,-alpha--hydroxy-,methylester,(2S)-(9CI) has shown interesting activity as a modulator of neurotransmitter systems. Preliminary in vitro studies indicate its potential interaction with GABAergic pathways, suggesting possible applications in neurological disorders. However, researchers caution that these findings require further validation through comprehensive in vivo studies and detailed mechanism-of-action investigations.

The compound's metabolic stability has been another focus area. Recent pharmacokinetic studies using LC-MS/MS techniques have revealed favorable metabolic profiles in preclinical models, with the methyl ester moiety demonstrating selective hydrolysis patterns. This property makes it particularly attractive for prodrug development strategies, where controlled release of the active moiety is desired.

From a synthetic chemistry perspective, several research groups have reported novel derivatization approaches for 603956-68-9. A 2024 paper in Organic Letters described an efficient one-pot procedure for introducing various pharmacophores at the alpha-hydroxy position while maintaining the critical stereochemical integrity. These methodological advances are expected to accelerate structure-activity relationship studies in drug discovery programs utilizing this scaffold.

Despite these promising developments, challenges remain in scaling up production and ensuring consistent quality of the compound. Recent analytical chemistry work has focused on developing robust HPLC methods for purity assessment, particularly for separating closely related stereoisomers and process-related impurities. These quality control measures are essential for translating laboratory findings into clinically viable pharmaceutical applications.

Looking forward, the research community anticipates increased investigation into the therapeutic potential of derivatives based on the 2-Pyrrolidineaceticacid scaffold. Several patent applications filed in 2023-2024 suggest growing commercial interest in this chemical space, particularly for central nervous system and metabolic disorder applications. However, comprehensive toxicological evaluations and formulation optimization studies will be critical next steps in the development pathway.